5-(1-((4-Ethylphenyl)sulfonyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-[1-(4-ethylphenyl)sulfonylazetidin-3-yl]-3-pyrimidin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C17H17N5O3S/c1-2-12-4-6-14(7-5-12)26(23,24)22-10-13(11-22)17-20-16(21-25-17)15-18-8-3-9-19-15/h3-9,13H,2,10-11H2,1H3
• InChI Key: VEQLEVUQJYIKMF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N2CC(C2)C3=NC(=NO3)C4=NC=CC=N4
• Molecular Formula: C17H17N5O3S
• Molecular Weight: 371.4 g/mol

Description

5-(1-((4-Ethylphenyl)sulfonyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the oxadiazole family of compounds, which have been shown to exhibit a wide range of biological activities. In

Scientific Research Applications

Antibacterial and Antifungal Applications

• Antibacterial and Antifungal Agents : Compounds with structures incorporating sulfonamido moieties, oxadiazoles, and azetidinones have been synthesized and evaluated for their antibacterial and antifungal activities. These studies have identified several compounds with significant activity against various microbial strains, suggesting potential applications in developing new antimicrobial agents (Azab, Youssef, & El-Bordany, 2013) (Prajapati & Thakur, 2014).

Antioxidant Properties

• Antioxidant Activity : Novel heterocyclic compounds, including oxadiazole derivatives, have been synthesized and tested for their antioxidant activities. Some of these compounds demonstrated higher antioxidant activity than standard references, suggesting their potential use in medicinal chemistry as antioxidants (Aziz et al., 2021).

Anticancer Applications

• Anticancer Activity : Research into substituted 1,3,4-oxadiazoles and their derivatives has highlighted their potential as antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of tetrahydropyridine and oxadiazole moieties has been investigated for enhancing biological activity, with studies on novel series of oxadiazoles showing moderate cytotoxicity against cancer cell lines, indicating their potential application in cancer treatment (Redda & Gangapuram, 2007).

Agricultural Applications

• Agricultural Disease Control : Sulfone derivatives containing oxadiazole moieties have been shown to possess good antibacterial activities against plant pathogens, such as rice bacterial leaf blight. Some compounds demonstrated effective disease control in both greenhouse conditions and field trials, offering a basis for developing new agrochemicals (Shi et al., 2015).

Mechanistic Studies and Molecular Docking

• Molecular Docking Studies : Molecular docking studies have been conducted on sulfonamide pyrazole oxadiazole derivatives to assess their potential as antimicrobial and antitubercular agents. These studies offer insights into the mechanisms of action of these compounds, supporting their further development as therapeutic agents (Shingare et al., 2022).